Cas no 52722-54-0 ( )

• Product Name: &nbsp
• CAS No: 52722-54-0
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 937343
• PubChem ID: 3000819
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-[(2-oxoindol-3-yl)amino]thiourea
• AC1NTMP2
• AG-F-80025
• CHEMBL1762604
• CTK4J6351
• Hydrazinecarbothioamide, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-ethyl-
• NSC311333
• NSC-311333
• 1-ethyl-3-[(Z)-(2-oxoindolin-3-ylidene)amino]thiourea
• 52722-54-0
• NSC 311333
• N-Ethyl-2-(2-oxoindolin-3-ylidene)hydrazinecarbothioamide
• DTXSID70200691
•  

• Inchi： 1S/C11H12N4OS/c1-2-12-11(17)15-14-9-7-5-3-4-6-8(7)13-10(9)16/h3-6,13,16H,2H2,1H3,(H,12,17)/b15-14+
• InChI Key： PMBWNUBZPYYIBK-CCEZHUSRSA-N
• SMILES： S=C(/N=N/C1=C(NC2C=CC=CC=21)O)NCC

Computed Properties

• Exact Mass: 248.07336
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 66.05
• LogP: 1.74660